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Compound of Interest

Compound Name: N-Nitrosodibenzylamine-d10

Cat. No.: B15293092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for

N-Nitrosodibenzylamine-d10. It is intended to equip laboratory personnel with the necessary

knowledge to handle this compound safely and effectively.

Chemical Identification
Property Value

Chemical Name N-Nitrosodibenzylamine-d10

Synonyms

N-Nitroso-N-

(phenylmethyl)benzenemethanamine-d10,

Dibenzylnitrosamine-d10, N,N-

Dibenzylnitrosamine-d10

CAS Number 1794791-25-5[1][2]

Molecular Formula C₁₄H₄D₁₀N₂O[1][2]

Molecular Weight 236.34 g/mol [1]

Appearance
Pale Yellow to Yellow Low-Melting Solid to

Solid[3]

Unlabelled CAS 5336-53-8[2]
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Hazard Identification
N-Nitrosodibenzylamine-d10 is classified as a hazardous substance. The primary hazards

are related to its potential mutagenicity and acute toxicity if ingested.

GHS Classification[4]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[4]

Germ Cell Mutagenicity (Category 2): H341 - Suspected of causing genetic defects.[4]

GHS Label Elements[4]

Pictograms:

alt text

(GHS07)

alt text

(GHS08)

Signal Word: Warning[4]

Hazard Statements[4]

H302: Harmful if swallowed.[4]

H341: Suspected of causing genetic defects.[4]

Precautionary Statements[4]

Prevention:

P202: Do not handle until all safety precautions have been read and understood.[4]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[4]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P308 + P313: IF exposed or concerned: Get medical advice/attention.[4]

P330: Rinse mouth.[4]

Storage:

P405: Store locked up.[4]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Toxicological Information
Limited toxicological data is available for the deuterated form. The information below is based

on the non-deuterated analogue, N-Nitrosodibenzylamine.

Metric Value Species Reference

LD50 (Oral) 900 mg/kg Rat [3]

N-Nitrosodibenzylamine (NDBzA) is mutagenic to Salmonella typhimurium and induces DNA

strand breaks in isolated rat hepatocytes.[1][3]

Experimental Protocols
Detailed experimental protocols for the synthesis or use of N-Nitrosodibenzylamine-d10 are

not readily available in public safety literature. As a deuterated internal standard, its primary

application is in analytical testing, particularly for trace-level quantification of nitrosamine

impurities in pharmaceutical products.[5] The handling and use of this compound would follow

standard laboratory procedures for handling hazardous chemicals, as outlined in this guide.
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A general workflow for the safe handling of N-Nitrosodibenzylamine-d10 in a laboratory

setting is depicted below.

Safe Handling Workflow for N-Nitrosodibenzylamine-d10

Preparation

Handling

Cleanup & Disposal

Read Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh Compound Carefully

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Glassware

Dispose of Waste in
Designated Hazardous Waste Container

Clean Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: General laboratory workflow for handling N-Nitrosodibenzylamine-d10.

First-Aid Measures
In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route First-Aid Procedure

Ingestion

Rinse mouth with water.[4] Do NOT induce

vomiting.[4] Call a POISON CENTER or doctor

immediately.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

[6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[4]

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally.[4] Remove contact lenses

if present and easy to do.[4] Continue rinsing.

Seek medical attention.

Handling and Storage
Handling:

Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[4][8]
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Wear appropriate personal protective equipment (PPE).[7]

Wash hands thoroughly after handling.[4][7]

Do not eat, drink, or smoke in work areas.[4]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[8]

Recommended storage is in a refrigerator or freezer at -20°C.[3]

Store locked up.[4]

Exposure Controls and Personal Protection
Engineering Controls:

A laboratory fume hood or other appropriate form of local exhaust ventilation is necessary.[8]

Ensure eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8]

Skin Protection:

Wear impervious gloves (e.g., nitrile rubber). Inspect gloves before use.[8]

Wear a lab coat or other protective clothing.[7]

Respiratory Protection: If the respirator is the sole means of protection, use a full-face

supplied-air respirator. Otherwise, NIOSH-approved N100 or CEN-approved FFP3

particulate respirators can be used as a backup to engineering controls.[8]

A decision tree for selecting the appropriate level of PPE is provided below.
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PPE Selection Decision Tree

Start: Assess Task

Handling Solid Compound?

Handling Solution?

No

Risk of Aerosol Generation?

Yes

Risk of Splash?

Yes

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

No No

Enhanced PPE (Solid):
- Base PPE

- Fume Hood
- Consider Respirator

Yes

No

Enhanced PPE (Solution):
- Base PPE

- Chemical Goggles
- Face Shield

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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